Cas no 36640-26-3 (Cyclohexanone, 3-[(4-chlorophenyl)thio]-)

Cyclohexanone, 3-[(4-chlorophenyl)thio]-, is a specialized organic compound featuring a cyclohexanone core substituted with a 4-chlorophenylthio group at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of the thioether linkage enhances its utility in nucleophilic and electrophilic reactions, while the chloro-substituted aromatic ring contributes to its stability and selectivity in cross-coupling processes. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, offering researchers precise control over reaction outcomes. Suitable for controlled environments, it requires handling under standard safety protocols due to its reactive functional groups.

Cyclohexanone, 3-[(4-chlorophenyl)thio]- structure

36640-26-3 structure

Product Name:Cyclohexanone, 3-[(4-chlorophenyl)thio]-

CAS No:36640-26-3

MF:C₁₂H₁₃ClOS

MW:240.749021291733

CID:1478302

PubChem ID:11311023

Update Time:2025-06-08

Cyclohexanone, 3-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 3-[(4-chlorophenyl)thio]-
- 3-(4-chlorophenyl)sulfanylcyclohexan-1-one
- CS-0348885
- DTXSID30461983
- 36640-26-3
- EN300-394893
- AKOS014043265
- 3-[(4-CHLOROPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
- 3-((4-Chlorophenyl)thio)cyclohexan-1-one
- Inchi： 1S/C12H13ClOS/c13-9-4-6-11(7-5-9)15-12-3-1-2-10(14)8-12/h4-7,12H,1-3,8H2
- InChI Key： IHGXZHQOQHMWLZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SC1CC(CCC1)=O

Computed Properties

Exact Mass: 240.03769
Monoisotopic Mass: 240.0375639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 42.4Å²

Experimental Properties

PSA: 17.07

Cyclohexanone, 3-[(4-chlorophenyl)thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-394893-0.05g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		0.05g	$612.0	2023-05-24
Enamine	EN300-394893-0.1g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		0.1g	$640.0	2023-05-24
Enamine	EN300-394893-0.25g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		0.25g	$670.0	2023-05-24
Enamine	EN300-394893-0.5g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		0.5g	$699.0	2023-05-24
Enamine	EN300-394893-1.0g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		1g	$728.0	2023-05-24
Enamine	EN300-394893-2.5g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		2.5g	$1428.0	2023-05-24
Enamine	EN300-394893-5.0g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		5g	$2110.0	2023-05-24
Enamine	EN300-394893-10.0g	3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one	36640-26-3		10g	$3131.0	2023-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1419555-50mg	3-((4-Chlorophenyl)thio)cyclohexan-1-one	36640-26-3	98%	50mg	￥13219.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1419555-100mg	3-((4-Chlorophenyl)thio)cyclohexan-1-one	36640-26-3	98%	100mg	￥14976.00	2024-05-16